Cas no 93781-93-2 (1,4-Diazabicyclo[2.2.1]heptane-2,7-dione,3,3-dimethyl-)

• Product Name: 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione,3,3-dimethyl-
• CAS No: 93781-93-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 801590
• PubChem ID: 45099408
• Update Time: 2025-04-19

1,4-Diazabicyclo[2.2.1]heptane-2,7-dione,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione,3,3-dimethyl-
• 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione,3,3-dimethyl-(9CI)
• 3,3-dimethyl-1,4-diazabicyclo[2.2.1]heptane-2,7-dione
• 93781-93-2
• DTXSID20667871

• Inchi： 1S/C7H10N2O2/c1-7(2)5(10)8-3-4-9(7)6(8)11/h3-4H2,1-2H3
• InChI Key： NWGMDMYBTSINEY-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)N2C(N1CC2)=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: -0.3